2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione

• CAS No.: 515880-94-1
• Molecular Formula: C11H17ClO2Si2
• Molecular Weight: 272.87 g/mol
• IUPAC Name: 2-chloro-5-[dimethyl(trimethylsilyl)silyl]cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C11H17ClO2Si2/c1-15(2,3)16(4,5)11-7-9(13)8(12)6-10(11)14/h6-7H,1-5H3
• InChI Key: REWXYNHUPDKEGH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si](C)(C)C1=CC(=O)C(=CC1=O)Cl

Description

2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione is a synthetic organic compound that belongs to the class of quinones. Quinones are known for their diverse chemical reactivity and biological activities. This compound is characterized by the presence of a chloro group and a pentamethyldisilanyl group attached to a cyclohexa-2,5-diene-1,4-dione core. The unique structure of this compound makes it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of 2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione typically involves the chlorination of a precursor quinone compound. One common method is the chlorination of 2,5-dihydroxy-1,4-benzoquinone using chlorine gas or thionyl chloride under acidic conditions .

Chemical Reactions Analysis

2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different quinone derivatives.

Reduction: Reduction of this compound can lead to the formation of hydroquinone derivatives.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Scientific Research Applications

2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential cytotoxic effects on cancer cell lines, making it a candidate for anticancer drug development.

Medicine: Its derivatives are being explored for their potential therapeutic applications, including their role as antiproliferative agents.

Industry: The compound is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione involves its interaction with cellular components, leading to the generation of reactive oxygen species (ROS). These ROS can induce oxidative stress in cells, leading to apoptosis or programmed cell death . The compound’s ability to generate ROS and its interaction with cellular proteins and DNA are key factors in its cytotoxic effects .

Comparison with Similar Compounds

Similar compounds to 2-Chloro-5-(pentamethyldisilanyl)cyclohexa-2,5-diene-1,4-dione include:

2,5-Dichloro-1,4-benzoquinone: This compound also contains chloro groups and a quinone core but lacks the pentamethyldisilanyl group.

2-Hydroxy-5-methoxy-3-hexyl-cyclohexa-2,5-diene-1,4-dione: This compound has different substituents on the quinone ring and exhibits different biological activities.

2,5-Dimethoxy-3-hexyl-2,5-cyclohexadiene-1,4-dione: Another quinone derivative with distinct substituents that influence its chemical reactivity and biological properties.

The uniqueness of this compound lies in the presence of the pentamethyldisilanyl group, which imparts specific chemical and biological properties to the compound .